Cas no 898465-38-8 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide
• CAS No: 898465-38-8
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5485711
• Update Time: 2025-05-24

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-3,4-dimethoxy-
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C22H24N2O4/c1-27-19-10-8-16(12-20(19)28-2)21(25)23-17-9-7-14-4-3-11-24(18(14)13-17)22(26)15-5-6-15/h7-10,12-13,15H,3-6,11H2,1-2H3,(H,23,25)
• InChI Key： CYMSRJMYTOFHGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C1=CC=C(OC)C(OC)=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide

N-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-3,4-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 898465-38-8, known as N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug discovery and development. The molecule consists of a tetrahydroquinoline core substituted with a cyclopropane carboxyl group and a 3,4-dimethoxybenzamide moiety. These structural features contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropane carboxyl group in this compound adds rigidity to the structure, potentially enhancing its binding affinity to specific receptors or enzymes. Meanwhile, the 3,4-dimethoxybenzamide group introduces electron-donating methoxy groups that can influence the molecule's electronic properties and solubility. These characteristics make the compound a promising candidate for further investigation in therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

One of the key aspects of this compound is its synthetic versatility. Researchers have employed various strategies to synthesize N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide, including multi-component reactions and stepwise assembly techniques. These methods not only demonstrate the feasibility of constructing such complex molecules but also pave the way for the development of analogs with improved pharmacokinetic profiles. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure versions of this compound, which are crucial for studying stereochemical effects on biological activity.

From a pharmacological perspective, this compound has shown intriguing activity in preclinical models. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to modulate signaling pathways associated with cancer progression, such as the MAPK/ERK pathway. These findings underscore its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

The structural complexity of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, ongoing research into green chemistry approaches and continuous flow synthesis is addressing these issues. For example, recent reports have highlighted the use of microwave-assisted synthesis to streamline the production process while minimizing environmental impact.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzamide represents a fascinating example of how structural diversity can be leveraged to design molecules with therapeutic potential. Its unique combination of functional groups and structural motifs makes it a valuable tool for exploring new avenues in drug discovery. As research continues to uncover its full spectrum of biological activities and optimize its synthetic routes